Cas no 84158-01-0 (5-(3-amino-1H-pyrazol-1-yl)pentanenitrile)

• Product name: 5-(3-amino-1H-pyrazol-1-yl)pentanenitrile
• CAS No: 84158-01-0
• MF: C₈H₁₂N₄
• MW: 164.208
• CID: 3232215
• PubChem ID: 13883776

5-(3-amino-1H-pyrazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-1-PENTANENITRILE, 3-AMINO-
• 5-(3-amino-1H-pyrazol-1-yl)pentanenitrile
• 5-(3-aminopyrazol-1-yl)valeronitrile
• EN300-1107199
• 84158-01-0
• SCHEMBL10564146
• CS-0222256
• AKOS010782934
• IIZHXMZRHOYRGH-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H12N4/c9-5-2-1-3-6-12-7-4-8(10)11-12/h4,7H,1-3,6H2,(H2,10,11)
• InChI Key： IIZHXMZRHOYRGH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 164.106196400Da
• Monoisotopic Mass: 164.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų
• XLogP3: 0.2